Cas no 5827-58-7 (Stannane,dichlorodidodecyl-)
Stannane,dichlorodidodecyl- structure
Product Name:Stannane,dichlorodidodecyl-
CAS No:5827-58-7
MF:C24H50Cl2Sn
MW:528.269805431366
CID:373526
PubChem ID:79904
Update Time:2025-04-19
Stannane,dichlorodidodecyl- Chemical and Physical Properties
Names and Identifiers
-
- Stannane,dichlorodidodecyl-
- dichloro(didodecyl)stannane
- dichlorodidodecylstannane
- Didodecyltin dichloride
- Dilauryltin dichloride
- Tin, dichlorodidodecyl- (7CI)
- 5827-58-7
- DTXSID3064015
- UNII-49M5742V2E
- Q27259297
- Stannane, dichlorodidodecyl-
- NS00047054
- EINECS 227-403-6
- DICHLORODIDODECYLTIN
- AKOS024430360
- 49M5742V2E
- Tin, dichlorodidodecyl-
-
- Inchi: 1S/2C12H25.2ClH.Sn/c2*1-3-5-7-9-11-12-10-8-6-4-2;;;/h2*1,3-12H2,2H3;2*1H;/q;;;;+2/p-2
- InChI Key: YREAYUWMESCMHJ-UHFFFAOYSA-L
- SMILES: [Sn](CCCCCCCCCCCC)(CCCCCCCCCCCC)(Cl)Cl
Computed Properties
- Exact Mass: 520.2343
- Monoisotopic Mass: 528.231160g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 27
- Rotatable Bond Count: 22
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Stannane,dichlorodidodecyl- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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